N-(tert-butyl)-N-{[5-(3-chloro-4-fluorophenyl)-2-furyl]methyl}amine

• Molecular Formula: C15H17ClFNO
• Molecular Weight: 281.75 g/mol
• IUPAC Name: N-[[5-(3-chloro-4-fluorophenyl)furan-2-yl]methyl]-2-methylpropan-2-amine
• InChI: InChI=1S/C15H17ClFNO/c1-15(2,3)18-9-11-5-7-14(19-11)10-4-6-13(17)12(16)8-10/h4-8,18H,9H2,1-3H3
• InChI Key: JRXXWGWPPUTXJQ-UHFFFAOYSA-N
• SMILES: CC(C)(C)NCC1=CC=C(O1)C2=CC(=C(C=C2)F)Cl

Description

N-(tert-butyl)-N-{[5-(3-chloro-4-fluorophenyl)-2-furyl]methyl}amine is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. This compound is known for its unique structure and has been the subject of numerous studies to investigate its properties and potential applications.

Mechanism of Action

The mechanism of action of N-(tert-butyl)-N-{[5-(3-chloro-4-fluorophenyl)-2-furyl]methyl}amine involves the inhibition of specific enzymes and proteins that are involved in cancer cell growth and survival. This compound has been shown to target the PI3K/Akt/mTOR pathway, which is a key signaling pathway involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
Studies have shown that N-(tert-butyl)-N-{[5-(3-chloro-4-fluorophenyl)-2-furyl]methyl}amine has various biochemical and physiological effects. This compound has been shown to induce apoptosis (cell death) in cancer cells, inhibit cell migration and invasion, and reduce the expression of certain proteins involved in cancer cell survival.

Advantages and Limitations for Lab Experiments

N-(tert-butyl)-N-{[5-(3-chloro-4-fluorophenyl)-2-furyl]methyl}amine has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

The potential applications of N-(tert-butyl)-N-{[5-(3-chloro-4-fluorophenyl)-2-furyl]methyl}amine are vast and there are numerous future directions for research. Some of the areas that could be explored include the development of more efficient synthesis methods, the investigation of its potential as a therapeutic agent for other diseases besides cancer, and the exploration of its potential as a diagnostic tool for cancer detection. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential side effects.
In conclusion, N-(tert-butyl)-N-{[5-(3-chloro-4-fluorophenyl)-2-furyl]methyl}amine is a promising compound that has the potential to be used as a therapeutic agent in the treatment of cancer. Its unique structure and mechanism of action make it an interesting subject for scientific research. With further studies, this compound could have a significant impact on the field of cancer treatment and detection.

Synthesis Methods

The synthesis of N-(tert-butyl)-N-{[5-(3-chloro-4-fluorophenyl)-2-furyl]methyl}amine involves a multi-step process that requires specialized equipment and expertise. The most common method involves the reaction of 5-(3-chloro-4-fluorophenyl)-2-furaldehyde with tert-butylamine in the presence of a catalyst. The resulting product is then purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

N-(tert-butyl)-N-{[5-(3-chloro-4-fluorophenyl)-2-furyl]methyl}amine has been extensively studied for its potential applications in various fields of scientific research. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that this compound has the ability to inhibit the growth of cancer cells by blocking certain cellular pathways.